Cas no 40071-07-6 (2-(2-Benzoxazolyl)malondialdehyde)

• Product Name: 2-(2-Benzoxazolyl)malondialdehyde
• CAS No: 40071-07-6
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD00216526
• CID: 331759
• PubChem ID: 3827632
• Update Time: 2025-10-28

2-(2-Benzoxazolyl)malondialdehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Benzo[d]oxazol-2-yl)malonaldehyde
• 2-(1,3-BENZOXAZOL-2-YL)MALONALDEHYDE
• 2-(1,3-benzoxazol-2-yl)propanedial
• 2-(2-Benzoxazolyl)malondialdehyde
• Propanedial,2-(2-benzoxazolyl)-
• 1,3-benzoxazol-2-ylmalonaldehyde
• 1,3-benzoxazol-2-ylpropanedial
• 2-(2-benzoxazolyl)malonaldehyde
• 2-(benzo[d]oxazol-2-yl)malondialdehyde
• 2-(benzoxazol-2-yl)malondialdehyde
• 2-benzoxazol-2-ylpropane-1,3-dial
• 2-benzoxazolylmalonaldehyde
• benzooxazol-2-yl-malonaldehyde
• FT-0639606
• SCHEMBL100960
• BP-12369
• CS-0205899
• 40071-07-6
• AE-848/07785026
• DTXSID60396971
• MFCD00216526
• Propanedial, 2-(1,3-benzoxazol-2-yl)-
• AKOS005602038
• A824885
• Propanedial, 2-benzoxazolyl-
• STK689872

• MDL： MFCD00216526
• Inchi： 1S/C10H7NO3/c12-5-7(6-13)10-11-8-3-1-2-4-9(8)14-10/h1-7H
• InChI Key： MEERYQZEXZMOGC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C(C=O)C=O

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.9
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 222-230 °C
• PSA: 60.17000
• LogP: 1.30920
• Solubility: Not available

2-(2-Benzoxazolyl)malondialdehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 34
• Safety Instruction： S45-S36/37/39-S25
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(2-Benzoxazolyl)malondialdehyde

Comprehensive Overview of 2-(2-Benzoxazolyl)malondialdehyde (CAS No. 40071-07-6): Properties, Applications, and Research Insights

2-(2-Benzoxazolyl)malondialdehyde (CAS No. 40071-07-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, often abbreviated as BMA, belongs to the class of benzoxazole derivatives, which are widely studied for their optical, electronic, and biological properties. Researchers and industries are increasingly exploring its potential in fluorescence probes, polymer chemistry, and pharmaceutical intermediates, making it a subject of intense scientific inquiry.

The molecular structure of 2-(2-Benzoxazolyl)malondialdehyde features a benzoxazole ring conjugated with a malondialdehyde moiety, which imparts distinct reactivity and functionality. This combination allows the compound to act as a chelating agent or a ligand in coordination chemistry, enabling its use in metal-ion detection and catalysis. Recent studies highlight its role in developing advanced materials, such as luminescent polymers and sensors, aligning with the growing demand for smart materials in nanotechnology and biotechnology.

One of the most searched topics related to CAS No. 40071-07-6 is its application in bioimaging. Due to its fluorescence properties, BMA is being investigated as a molecular probe for detecting cellular processes. This aligns with the broader trend of precision medicine and diagnostic tools, where researchers seek non-invasive methods to monitor biological systems. Additionally, its potential in organic electronics has sparked interest, particularly in the development of OLEDs (organic light-emitting diodes) and photovoltaic devices, addressing the global push for sustainable energy solutions.

From a synthetic perspective, 2-(2-Benzoxazolyl)malondialdehyde is often prepared through condensation reactions involving 2-aminophenol and malondialdehyde precursors. Its purity and stability are critical for high-performance applications, prompting advancements in chromatographic purification and analytical techniques. Laboratories frequently employ HPLC and NMR spectroscopy to characterize this compound, ensuring compliance with industrial standards.

Environmental and safety considerations are also frequently searched in connection with CAS No. 40071-07-6. While the compound is not classified as hazardous under standard regulations, proper handling protocols are recommended to minimize exposure. Its biodegradability and eco-friendly applications are under investigation, reflecting the increasing focus on green chemistry principles. This aligns with the United Nations Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and industrial innovation.

In the pharmaceutical sector, 2-(2-Benzoxazolyl)malondialdehyde is explored as a building block for drug discovery. Its ability to form stable complexes with biomolecules makes it a candidate for designing enzyme inhibitors and therapeutic agents. Recent publications highlight its potential in targeting oxidative stress-related diseases, a hot topic in aging research and neurodegenerative disorders. Such applications resonate with the public's growing interest in healthspan extension and personalized medicine.

Market trends indicate a rising demand for benzoxazole-based compounds, driven by their utility in high-tech industries. Suppliers of CAS No. 40071-07-6 often emphasize its high purity grades and custom synthesis options to cater to diverse research needs. The compound's scalable production and cost-effectiveness further enhance its commercial viability, making it a staple in fine chemical inventories.

In conclusion, 2-(2-Benzoxazolyl)malondialdehyde (CAS No. 40071-07-6) exemplifies the intersection of fundamental research and applied science. Its multifaceted applications—from materials science to biomedicine—underscore its relevance in addressing contemporary challenges. As scientific advancements continue, this compound is poised to play a pivotal role in innovations aligned with global sustainability and technological progress.